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Compound of Interest

Compound Name: 1-Ethoxy-2-heptanone

Cat. No.: B15474358

An In-depth Technical Guide to the Physical Properties of 1-Ethoxy-2-heptanone

This technical guide provides a comprehensive overview of the known physical properties of 1-
Ethoxy-2-heptanone, targeting researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, outlines general experimental
protocols for property determination, and includes a workflow diagram for physical
characterization.

Compound Identification

« Chemical Name: 1-Ethoxy-2-heptanone

« CAS Number: 51149-70-3[1][2][3][4][5][6]

« Molecular Formula: COH1802[1][2][3][41[5][6]

« Synonyms: 1-Ethoxy-heptan-2-one, 1-etoxi-heptan-2-one[3][4][5][6]

Physical and Chemical Properties

The physical properties of 1-Ethoxy-2-heptanone are summarized in the table below. These
properties are crucial for understanding the behavior of the compound in various experimental
and industrial settings.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15474358?utm_src=pdf-interest
https://www.benchchem.com/product/b15474358?utm_src=pdf-body
https://www.benchchem.com/product/b15474358?utm_src=pdf-body
https://www.benchchem.com/product/b15474358?utm_src=pdf-body
https://www.benchchem.com/product/b15474358?utm_src=pdf-body
https://www.chembk.com/en/chem/1-Ethoxy-2-heptanone
https://www.lookchem.com/casno51149-70-3.html
https://webbook.nist.gov/cgi/inchi?ID=C51149703&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18O2/c1-3-5-6-7-9(10)8-11-4-2/h3-8H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethoxy-2-heptanone
https://www.chemeo.com/cid/53-108-3/2-Heptanone-1-ethoxy
https://www.chembk.com/en/chem/1-Ethoxy-2-heptanone
https://www.lookchem.com/casno51149-70-3.html
https://webbook.nist.gov/cgi/inchi?ID=C51149703&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18O2/c1-3-5-6-7-9(10)8-11-4-2/h3-8H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethoxy-2-heptanone
https://www.chemeo.com/cid/53-108-3/2-Heptanone-1-ethoxy
https://webbook.nist.gov/cgi/inchi?ID=C51149703&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18O2/c1-3-5-6-7-9(10)8-11-4-2/h3-8H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethoxy-2-heptanone
https://www.chemeo.com/cid/53-108-3/2-Heptanone-1-ethoxy
https://www.benchchem.com/product/b15474358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15474358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Notes
Molecular Weight 158.24 g/mol [1][5]

Boiling Point 228.3 °C[2] at 760 mmHg
82-83 °C[1] at 9.5 Torr

Density 0.876 g/cm3[1][2] Predicted value
Refractive Index 1.418[2]

Flash Point 82.1 °C[2]

Vapor Pressure

0.0741 mmHg[2]

at 25 °C

Melting Point

N/A[2]

Data not available

Solubility

N/A[2]

Data not available

Experimental Protocols for Physical Property

Determination

While specific experimental procedures for 1-Ethoxy-2-heptanone are not detailed in the

available literature, the following are general and widely accepted methods for determining the

key physical properties of liquid compounds.

Determination of Boiling Point

The boiling point is a fundamental physical property for the characterization of pure

compounds.[7]

o Simple Distillation Method: This method is suitable when a reasonably large volume of the

sample is available (at least 5 mL).[8][9] The liquid is heated in a distilling flask, and the

temperature of the vapor is monitored.[7] The constant temperature at which the liquid and

vapor are in equilibrium and the liquid is condensing is recorded as the boiling point.[7] It is

important to record the barometric pressure to ensure accuracy, as boiling point varies with

external pressure.[8]
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e Micro-Boiling Point Determination (Capillary Method): This method is used when only a small
amount of the sample is available.[9][10][11]

o A small amount of the liquid is placed in a fusion tube.[11]
o A capillary tube, sealed at one end, is placed open-end down into the liquid.[11]

o The apparatus is heated, and as the temperature rises, a stream of bubbles will emerge
from the capillary tube.[10]

o Heating is discontinued, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[10]

Determination of Density

Density is the mass per unit volume of a substance.[12]

The mass of a clean, dry graduated cylinder or pycnometer is measured using an electronic
balance.[13][14]

o A known volume of the liquid is added to the container. The volume should be read from the
bottom of the meniscus.[14]

e The combined mass of the container and the liquid is measured.[14]
e The mass of the liquid is determined by subtracting the mass of the empty container.[14]
e The density is calculated by dividing the mass of the liquid by its volume.[12][15]

e Itis important to record the temperature, as density is temperature-dependent.[12]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material.

o Refractometer Method: An Abbe refractometer is a common instrument for measuring the
refractive index of liquids. A few drops of the sample are placed on the prism, and the
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instrument is used to read the refractive index directly.

e Snell's Law (Graphical Method):

[e]

A laser beam is directed through a transparent block or a hollow prism filled with the liquid.
[16][17]

[e]

The angle of incidence and the angle of refraction are measured for several different

incident angles.[16]

[e]

According to Snell's Law (n1sinB1 = n2sinB2), a graph of sin(6_incidence) versus
sin(0_refraction) is plotted.[16]

[e]

The slope of the resulting straight line will be the refractive index of the liquid.[17]

Workflow for Physical Characterization

The following diagram illustrates a general workflow for the physical characterization of a liquid
chemical compound like 1-Ethoxy-2-heptanone.
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Physical Property Determination Workflow

Obtain Pure Liquid Sample

Determine Boiling Point Measure Density Measure Refractive Index
(e.g., Distillation, Capillary Method) (e.g., Pycnometer, Graduated Cylinder) (e.g., Refractometer)

Data Analysis and Comparison

with Literature Values

Final Characterization Report

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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